Cas no 862813-76-1 (N-(3-chlorophenyl)-N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-(3-chlorophenyl)-N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 862813-76-1
• MF: C₁₉H₁₇ClN₂O₂
• MW: 340.803483724594
• CID: 6467242
• Update Time: 2025-05-19

N-(3-chlorophenyl)-N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• 1H-Indole-3-acetamide, N-(3-chlorophenyl)-N-ethyl-2-methyl-α-oxo-

• Inchi： 1S/C19H17ClN2O2/c1-3-22(14-8-6-7-13(20)11-14)19(24)18(23)17-12(2)21-16-10-5-4-9-15(16)17/h4-11,21H,3H2,1-2H3
• InChI Key： GJJFYFPDOWXRQP-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=CC(Cl)=C1)CC)(=O)C(C1C2=C(NC=1C)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-(3-chlorophenyl)-N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

Comprehensive Overview of N-(3-chlorophenyl)-N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 862813-76-1)

The compound N-(3-chlorophenyl)-N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 862813-76-1) is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a chlorophenyl group, an ethyl substituent, and a 2-methylindole core, makes it a valuable candidate for studying enzyme interactions and receptor binding. Researchers are particularly intrigued by its potential applications in modulating specific biological pathways, which aligns with current trends in targeted drug discovery and precision medicine.

In recent years, the demand for small-molecule inhibitors and biologically active compounds has surged, driven by advancements in high-throughput screening and computational chemistry. The N-(3-chlorophenyl)-N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide fits into this paradigm due to its modular design, which allows for structural optimization. This adaptability is crucial for addressing challenges in drug resistance and selectivity, topics frequently searched by professionals in the field.

The synthesis of CAS No. 862813-76-1 involves multi-step organic reactions, including amide coupling and indole functionalization. These processes are often discussed in academic forums and industry publications, reflecting the compound's relevance in medicinal chemistry. Its oxoacetamide moiety, in particular, is a focal point for researchers exploring hydrogen bonding interactions and molecular docking studies, which are hot topics in AI-driven drug design platforms.

From an industrial perspective, N-(3-chlorophenyl)-N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is often cited in patents related to kinase inhibitors and anti-inflammatory agents. This aligns with growing public interest in personalized therapeutics and chronic disease management. The compound's chlorophenyl group enhances its lipophilicity, a property critical for improving bioavailability—a key concern in modern pharmacology.

Environmental and safety profiles of CAS No. 862813-76-1 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are investigating solvent-free synthesis routes and catalytic methods to reduce waste, addressing the sustainability queries commonly raised in scientific communities. Such efforts resonate with global initiatives like the UN Sustainable Development Goals (SDGs).

In summary, N-(3-chlorophenyl)-N-ethyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide represents a convergence of structural ingenuity and therapeutic potential. Its study bridges gaps between academic research and industrial applications, making it a compelling subject for journals, conferences, and SEO-optimized scientific content. As the scientific community continues to explore its capabilities, this compound is poised to remain a topic of discussion in cutting-edge chemistry and drug development circles.